Cas no 1225227-41-7 (1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid)

• Product Name: 1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid
• CAS No: 1225227-41-7
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD18459092
• CID: 5157744
• PubChem ID: 49657893
• Update Time: 2025-05-22

1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-amino-1,3-thiazol-4-yl)methyl]piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-[(2-amino-4-thiazolyl)methyl]-
• 1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid

• MDL： MFCD18459092
• Inchi： 1S/C10H15N3O2S/c11-10-12-8(6-16-10)5-13-3-1-2-7(4-13)9(14)15/h6-7H,1-5H2,(H2,11,12)(H,14,15)
• InChI Key： KMZFIHNEFGKVSR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CN1CCCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: -1.8
• Topological Polar Surface Area: 108

Additional information on 1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid

Introduction to 1-(2-Amino-1,3-Thiazol-4-Yl)Methylpiperidine-3-Carboxylic Acid (CAS No: 1225227-41-7)

The compound 1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid (CAS No: 1225227-41-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and promising applications in drug development and material science. Recent studies have highlighted its role in the design of novel antimicrobial agents, neuroprotective drugs, and biomedical materials.

The molecular structure of this compound is characterized by a piperidine ring system fused with a thiazole moiety, which contributes to its versatile reactivity and bioavailability. The presence of the thiazole group, a heterocyclic aromatic ring containing sulfur and nitrogen atoms, imparts unique electronic properties that enhance its ability to interact with biological targets. This makes it an attractive candidate for targeted drug delivery systems and enzyme inhibitors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods, including solid-phase synthesis and microwave-assisted synthesis. These techniques not only improve the yield but also ensure the purity of the final product, which is crucial for its application in pharmaceutical research. The compound's ability to form stable complexes with metal ions has also been explored, opening new avenues for its use in catalytic processes and sensor technologies.

In terms of pharmacological applications, this compound has shown remarkable potential as a neuroprotective agent in preclinical studies. Its ability to modulate neurotransmitter systems and reduce oxidative stress makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its anti-inflammatory properties have been investigated in the context of chronic inflammatory conditions like arthritis and cardiovascular diseases.

The environmental impact of this compound has also been a subject of recent research. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it could be used safely in certain industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(2-amino-1,3-thiazol-4-yl)methylpiperidine-3-carboxylic acid (CAS No: 1225227-41-7) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions in medicine, materials science, and beyond.